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An In-Depth Technical Guide on the Preliminary Checklist of Medicinal Plants in Chinnar
Wildlife Sanctuary

This technical guide provides a comprehensive overview of the medicinal plants found in the
Chinnar Wildlife Sanctuary, Kerala, India, based on ethnobotanical research. It is intended for
researchers, scientists, and drug development professionals, offering a preliminary checklist of
flora, detailed methodological protocols for ethnobotanical and phytochemical research, and a
structured presentation of the available data.

Introduction

The Chinnar Wildlife Sanctuary, located in the Idukki district of Kerala, is a region rich in
biodiversity, including a significant number of medicinal plants.[1][2] The local tribal
communities, primarily the Hill Pulayas and Muthuvans, possess extensive traditional
knowledge regarding the use of these plants for treating various ailments.[1][2] Ethnobotanical
studies in this region have documented the use of numerous plant species, highlighting the
potential for further pharmacological investigation and drug discovery. This guide synthesizes
the findings from existing research to provide a foundational resource for scientific and
research purposes. The sanctuary is home to over 200 species of medicinal plants, of which 55
are actively used by the local tribes.[1][2][3][4]

Preliminary Checklist of Medicinal Plants
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The following table summarizes the medicinal plants identified in the Chinnar Wildlife
Sanctuary, their traditional uses, and the parts of the plant utilized. This checklist is based on
ethnobotanical observations of the tribal communities in the sanctuary.

Table 1: Medicinal Plants of Chinnar Wildlife Sanctuary and Their Ethnobotanical Uses

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1253212?utm_src=pdf-body
https://www.benchchem.com/product/b1253212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Botanical
Name

Family

Tribal Name

Part(s) Used

Method of
Preparation
and Medicinal
Use

Acacia

leucophloea

Mimosaceae

Valla-vela

Bark

The bark is
crushed with salt,
and the resulting
juice is applied to
wounds and

swellings.[2]

Acalypha indica

Euphorbiaceae

Kuppameni

Whole plant

A paste made
from the whole
plant with salt is
applied to treat

scabies.[2]

Anogeissus

latifolia

Combretaceae

Vekkali

Bark

The juice
extracted from
the bark is taken
orally to cure

dysentery.[2]

Asparagus

racemosus

Liliaceae

Thannivazhan-

kizhangu

Rhizome

The rhizome is
given to
breastfeeding
mothers to
increase milk

production.[2]

Boswellia serrata

Burseraceae

Kungiliyam

Resin

The dried resin is
burned to repel
disease-carrying
germs and

mosquitos.[2]

Cadaba

fruiticosa

Capparaceae

Vizhuthi

Root

An infusion of the
root is applied to

scorpion bites.[2]
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A paste of the

leaves with Ficus

benghalensis
Calotropis ) ] ] leaves and lime
] Asclepiadaceae Erikka/achedi Latex, Leaf o ]
gigantea juice is applied to
wounds. The sap
is used to extract
thorns.[2]
Preferred by
Combretum _ _
o Combretaceae - - tribals for treating
ovalifolium . .
jaundice.[2]
] The tubers are
Decalepis )
o Asclepiadaceae - Tuber consumed as a
hamiltonii )
delicacy.[2]
A mixture of
) leaves and prop
Ficus ] Leaves, Prop ] )
) Moraceae Atthi roots is applied
benghalensis roots
to set fractured
bones.[2]
The root extract
is taken orally for
Gmelina arborea  Verbenaceae Kumbil Root, Fruit fever, and the
fruits are used to
treat coughs.[2]
Used as an
Gymnema ) o ]
Asclepiadaceae - - antidiabetic
sylvestre
agent.[2]
Rhizome powder
) is taken with
Hemidesmus ) o ]
e Asclepiadaceae Kappikodi Rhizome coffee to reduce
indicus
abdominal pain.
[2]
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A paste of the

Hemionitis ] ] ) ) )
o Adiantaceae Naichevi Leaf leaves is applied
arifolia
to burns.[2]
An infusion of the
root is
Leea ) ) administered
Leeaceae Chrianathali Root
macrophylla orally to expel
intestinal worms.
[2]
Known for its use
Phyllanthus ) o )
Euphorbiaceae - - against jaundice.
amarus
[2]
A decoction of
- the seeds is
Putranjiva i ) .
) Euphorbiaceae Ekkoli Seed administered
roxburghi

orally for colds

and fever.[2]

Used for kidney
and urinary
bladder

diseases.[?]

Tribulus terrestris ~ Zygophyllaceae - -

Experimental Protocols
Ethnobotanical Data Collection and Analysis

A systematic approach is crucial for the accurate documentation of traditional medicinal
knowledge. The following protocol outlines a standard methodology for conducting
ethnobotanical surveys.

3.1.1. Study Area and Informant Selection

» Site Selection: The study is conducted within the Chinnar Wildlife Sanctuary, focusing on the
tribal settlements of the Hill Pulayas and Muthuvans.[2]
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 Informant Selection: Engage with local tribal medical practitioners and elderly members of
the community who possess extensive knowledge of medicinal plants.[2] Obtain prior
informed consent before conducting interviews.

3.1.2. Data Collection

« Interviews: Conduct semi-structured interviews to gather information on the medicinal plants.
Key data points to collect include:

[e]

Local name of the plant.

o

Part(s) of the plant used (e.g., leaves, root, bark).

Ailments treated.

[¢]

o

Method of preparation (e.g., paste, decoction, infusion).

[e]

Dosage and administration.

 Field Visits: Accompany informants on field walks to collect plant specimens. This aids in the
correct identification of the plants.

e Voucher Specimens: Prepare and deposit voucher specimens in a recognized herbarium for
authentication and future reference.[2]

3.1.3. Data Analysis

o Quantitative Ethnobotany: Employ quantitative indices to analyze the collected data. This
includes:

o Relative Frequency of Citation (RFC): To determine the most commonly cited medicinal
plants.

o Use Value (UV): To quantify the relative importance of a particular plant species.

o Informant Consensus Factor (ICF): To identify plants used for specific disease categories.

Phytochemical Screening
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Preliminary phytochemical analysis is essential to identify the major classes of bioactive
compounds present in the medicinal plants.

3.2.1. Plant Material Preparation

o Collection and Drying: Collect the specified parts of the medicinal plants. Clean and air-dry
the plant material in the shade to prevent the degradation of phytochemicals.

e Powdering: Grind the dried plant material into a fine powder using a mechanical grinder.
3.2.2. Preparation of Extracts

o Solvent Extraction: Use solvents of varying polarity (e.g., petroleum ether, acetone, ethanol,
and water) to prepare crude extracts from the powdered plant material.

o Extraction Method: Employ standard methods such as Soxhlet extraction or maceration.

3.2.3. Qualitative Phytochemical Tests Perform standard qualitative tests to screen for the
presence of major phytochemical groups:

o Alkaloids: Test with Dragendorff's and Mayer’s reagents.[5]

¢ Flavonoids: Shinoda test (magnesium and hydrochloric acid).[6][7]

e Tannins: Ferric chloride test.[6]

e Saponins: Froth test.

o Steroids and Terpenoids: Salkowski's and Liebermann-Burchard tests.[6]
e Glycosides: Keller-Kiliani test for cardiac glycosides.

Visualizations
Ethnobotanical Research Workflow

The following diagram illustrates the workflow for conducting an ethnobotanical survey and
subsequent analysis.
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Ethnobotanical research workflow from field data collection to analysis.
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Phytochemical Analysis Workflow

This diagram outlines the general procedure for the phytochemical screening of medicinal

plants.
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General workflow for the phytochemical screening of medicinal plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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